Cas no 96187-78-9 (1-Propanone, 1-[4-(phenylthio)phenyl]-)

1-Propanone, 1-[4-(phenylthio)phenyl]- structure
96187-78-9 structure
Product Name:1-Propanone, 1-[4-(phenylthio)phenyl]-
CAS No:96187-78-9
MF:C15H14OS
MW:242.336062908173
CID:751528
Update Time:2023-08-03

1-Propanone, 1-[4-(phenylthio)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 1-[4-(phenylthio)phenyl]-
    • 1-(4-phenylsulfanylphenyl)propan-1-one
    • Inchi: 1S/C15H14OS/c1-2-15(16)12-8-10-14(11-9-12)17-13-6-4-3-5-7-13/h3-11H,2H2,1H3
    • InChI Key: BEHFQPXRLXBATQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1C=CC(=CC=1)C(CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 237
  • XLogP3: 4.3
  • Topological Polar Surface Area: 42.4
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